![molecular formula C21H27N5O2 B2579368 (3r,5r,7r)-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)adamantane-1-carboxamide CAS No. 1002483-54-6](/img/structure/B2579368.png)
(3r,5r,7r)-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)adamantane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3r,5r,7r)-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C21H27N5O2 and its molecular weight is 381.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Compound Synthesis
The synthesis of novel compounds incorporating the adamantane moiety, such as benzimidazole-5(6)-carboxamide derivatives, showcases the utility of adamantane derivatives in creating new molecules with potential applications in various fields, including medicinal chemistry. This process involves the condensation/cyclization reactions and further modifications to produce carboxamide and carbohydrazide derivatives, highlighting the versatility of adamantane-based compounds in synthetic chemistry Soselia et al., 2020.
Antimicrobial Potential
Adamantane derivatives have been explored for their antimicrobial properties. The synthesis of 2-aminoadamantane derivatives and their testing against various microbial strains demonstrate the potential of adamantane-containing compounds as antimicrobial agents. This research points to the ongoing exploration of adamantane derivatives in developing new antimicrobial drugs Eisa, Tantawy, & El-kerdawy, 1990.
Anticancer and Anti-inflammatory Applications
The development of novel pyrazolopyrimidines derivatives with anticancer and anti-5-lipoxygenase activities underscores the importance of adamantane derivatives in medicinal chemistry. These compounds have been evaluated for their cytotoxic properties against cancer cell lines and their ability to inhibit 5-lipoxygenase, an enzyme involved in inflammatory processes Rahmouni et al., 2016.
Broad-Spectrum Antibacterial Candidates
Further emphasizing the antimicrobial potential, novel adamantane-1-carbohydrazide derivatives have shown broad-spectrum antibacterial activity. These compounds, through structural and chemical characterization, have been identified as potent antibacterial agents with minimal inhibitory concentrations, indicating their effectiveness against bacterial pathogens Al-Wahaibi et al., 2020.
properties
IUPAC Name |
N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]adamantane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N5O2/c1-3-16-8-18(27)24-20(22-16)26-17(4-12(2)25-26)23-19(28)21-9-13-5-14(10-21)7-15(6-13)11-21/h4,8,13-15H,3,5-7,9-11H2,1-2H3,(H,23,28)(H,22,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGYDHGLPOHCLCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C34CC5CC(C3)CC(C5)C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.